Cas no 3694-52-8 (3-nitrobenzene-1,2-diamine)

• Product Name: 3-nitrobenzene-1,2-diamine
• CAS No: 3694-52-8
• MF: C₆H₇N₃O₂
• MW: 153.138680696487
• MDL: MFCD00007722
• CID: 44407
• PubChem ID: 24897556
• Update Time: 2025-09-27

3-nitrobenzene-1,2-diamine Chemical and Physical Properties

Names and Identifiers

• 3-Nitrobenzene-1,2-diamine
• 3-Nitro-o-phenylenediamine
• 1,2-Diamino-3-nitrobenzene
• 2-Amino-3-nitrophenylamine
• 2-Nitro-4-diphenylenediamine
• 3-Nitro-1,2-phenylenediamine
• 2,3-Diaminonitrobenzene
• 3-Nitro-1,2-benzenediamine
• 2-Amino-6-nitroaniline
• 1,2-Benzenediamine, 3-nitro-
• 3-Nitrophenylenediamine
• o-PHENYLENEDIAMINE, 3-NITRO-
• WRZ63L50ZK
• 3-nitro-benzene-1,2-diamine
• IOCXBXZBNOYTLQ-UHFFFAOYSA-N
• diaminonitrobenzene
• PubChem23467
• 2-
• BP-10011
• BRN 0909344
• CCRIS 5427
• 3-Nitro-1,2-phenylenediamine, 98%
• AM20120550
• SY019938
• PS-5815
• AE-641/30106015
• FT-0616215
• AKOS003248891
• NSC84243
• F0001-1063
• 3-nitro-ortho-phenylenediamine
• J-512968
• (2-Amino-3-nitrophenyl)amine
• NS00030128
• DTXSID60190436
• EINECS 223-013-5
• 3-NITRO-1,2-DIAMINOBENZENE
• EN300-72351
• 3-Nitro-2-aminoaniline
• 3-13-00-00061 (Beilstein Handbook Reference)
• UNII-WRZ63L50ZK
• CS-W004886
• NITRO-O-PHENYLENEDIAMINE, 3-
• SB36865
• 2-amino-3-nitroaniline
• Q27292799
• AC-22514
• SCHEMBL24548
• NSC 84243
• BCP04091
• n-phenylenediamine
• 3-Nitro-1,2-phenylenendiamine
• A823472
• DS-1706
• 3-nitro-o-phenylene-diamine
• MFCD00007722
• NSC-84243
• BB 0261191
• 2,3-Diamino-1-nitrobenzene
• 3694-52-8
• DB-049037
• aniline, 2-amino-3-nitro-
• 3-nitrobenzene-1,2-diamine

• MDL： MFCD00007722
• Inchi： 1S/C6H7N3O2/c7-4-2-1-3-5(6(4)8)9(10)11/h1-3H,7-8H2
• InChI Key： IOCXBXZBNOYTLQ-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=CC=C(C=1N)N)=O
• BRN： 0909344

Computed Properties

• Exact Mass: 153.05400
• Monoisotopic Mass: 153.054
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.3
• Topological Polar Surface Area: 97.9

Experimental Properties

• Color/Form: Dark red needle crystal
• Density: 1.3682 (rough estimate)
• Melting Point: 156-159 °C (lit.)
• Boiling Point: 276.04°C (rough estimate)
• Flash Point: 177.4 °C
• Refractive Index: 1.6500 (estimate)
• PSA: 97.86000
• LogP: 2.44480

3-nitrobenzene-1,2-diamine Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P264-P280-P304+P340+P312-P337+P313-P403+P233
• Hazardous Material transportation number：2811
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• FLUKA BRAND F CODES：10
• RTECS：ST2974000
• Hazardous Material Identification：
• Safety Term：S26;S36
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides